Cas no 2228253-74-3 (tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate
• CAS No: 2228253-74-3
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 6324099
• PubChem ID: 165828522
• Update Time: 2025-10-30

tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate
• EN300-1900930
• 2228253-74-3

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(16)15-5-7-17-9-10(15)11-8-14-4-6-18-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： IWRWKBGZYWPEQQ-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1COCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.17360725g/mol
• Monoisotopic Mass: 272.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60Ų

Additional information on tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-(Morpholin-2-yl)morpholine-4-carboxylate (CAS: 2228253-74-3)

The compound tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate (CAS: 2228253-74-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest developments surrounding this compound, including its synthetic methodologies, pharmacological relevance, and potential therapeutic applications.

Recent studies have highlighted the importance of this morpholine derivative as a building block for the construction of complex heterocyclic systems. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel kinase inhibitors, where the morpholine scaffold contributed to improved target binding and pharmacokinetic properties. The compound's unique structural features, including the tert-butyl carbamate protection and the dual morpholine rings, make it particularly valuable for drug discovery programs targeting protein-protein interactions.

From a synthetic chemistry perspective, several innovative approaches to the preparation of tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate have been reported. A recent breakthrough published in Organic Letters (2024) described a highly efficient asymmetric synthesis route utilizing chiral auxiliaries, achieving >95% enantiomeric excess. This advancement addresses previous challenges in stereocontrol during the construction of the morpholine ring system, opening new possibilities for the development of chiral drug candidates.

In pharmacological applications, researchers have explored derivatives of this compound as potential modulators of various biological targets. A 2024 study in ACS Chemical Biology reported that structural analogs of tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate exhibited promising activity against neurodegenerative disease targets, particularly in inhibiting tau protein aggregation. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and hydrogen bonding capacity, makes it particularly interesting for CNS drug development.

Ongoing research continues to uncover new applications for this versatile intermediate. Current investigations focus on its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where the morpholine scaffold serves as a linker between target-binding and E3 ligase-recruiting domains. Preliminary results presented at the 2024 American Chemical Society meeting suggest that derivatives of this compound may enhance the cellular permeability and stability of PROTAC molecules, addressing one of the major challenges in this emerging therapeutic modality.

From a safety and toxicological perspective, recent studies have characterized the compound's metabolic profile and potential off-target effects. Research published in Chemical Research in Toxicology (2023) identified the major metabolic pathways of tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate, providing valuable information for medicinal chemists to optimize the stability and safety profile of drug candidates derived from this scaffold.

The commercial availability and synthetic accessibility of tert-butyl 3-(morpholin-2-yl)morpholine-4-carboxylate (CAS: 2228253-74-3) have positioned it as a valuable tool for drug discovery. Several contract research organizations now offer custom synthesis services for this compound and its derivatives, reflecting the growing demand in pharmaceutical research and development. As the understanding of its applications continues to expand, this compound is expected to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.